Cas no 666821-88-1 (N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide)

• Product Name: N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide
• CAS No: 666821-88-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 840906
• PubChem ID: 729313
• Update Time: 2025-05-28

N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide
• 1-Pyrrolidineacetamide, N-(5-methyl-3-isoxazolyl)-
• N-(5-Methyl-1,2-oxazol-3-yl)-2-(1-pyrrolidinyl)acetamide
• Z46168572
• CCG-56067
• 666821-88-1
• AKOS000676888
• N-(5-methyl-1,2-oxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide
• CS-0294645
• SR-01000645052-1
• L10178
• FT-0716430
• AMY10476
• N-(5-methyl-1,2-oxazol-3-yl)-2-pyrrolidin-1-ylacetamide
• N-(5-Methyl-3-isoxazolyl)-1-pyrrolidineacetamide
• STK685743

• Inchi： 1S/C10H15N3O2/c1-8-6-9(12-15-8)11-10(14)7-13-4-2-3-5-13/h6H,2-5,7H2,1H3,(H,11,12,14)
• InChI Key： RROWOCBQCQDWME-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC1)NC1C=C(C)ON=1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.226

Additional information on N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide

Comprehensive Overview of N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide (CAS No. 666821-88-1)

N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide, with the CAS number 666821-88-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoxazole and pyrrolidine moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a 5-methylisoxazol-3-yl group with a pyrrolidin-1-yl acetamide backbone, offering a versatile scaffold for designing novel therapeutic agents.

The growing interest in N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide aligns with current trends in precision medicine and targeted drug delivery. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being explored for their ability to interact with specific biological targets. Recent studies have highlighted its potential role in modulating enzyme activity and receptor binding, making it a candidate for further investigation in neurodegenerative diseases and metabolic disorders.

One of the key advantages of CAS 666821-88-1 is its synthetic versatility. The compound's isoxazole ring provides a stable heterocyclic framework, while the pyrrolidine moiety enhances its solubility and bioavailability. These properties are critical for drug formulation and bioactivity optimization. Additionally, the compound's acetamide linkage allows for further chemical modifications, enabling researchers to tailor its pharmacological profile for specific applications.

In the context of AI-driven drug discovery, N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide has emerged as a promising candidate for virtual screening and molecular docking studies. Computational models predict favorable interactions with various protein targets, suggesting potential efficacy in treating conditions like inflammation and pain management. This aligns with the increasing demand for non-opioid analgesics, a hot topic in modern pharmacology.

The safety profile of CAS 666821-88-1 is another area of active research. Preliminary data indicate low toxicity levels, which is essential for preclinical development. However, comprehensive toxicological studies are still underway to evaluate its long-term effects. This cautious approach reflects the industry's commitment to patient safety and regulatory compliance, particularly in light of recent advancements in green chemistry and sustainable synthesis.

From a commercial perspective, the demand for N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide is expected to rise due to its potential in biopharmaceuticals and contract research organizations (CROs). Companies specializing in custom synthesis and intermediates are actively stocking this compound to meet the needs of academic and industrial researchers. Its relevance in high-throughput screening and combinatorial chemistry further underscores its value in modern drug development pipelines.

In conclusion, N-(5-Methylisoxazol-3-yl)-2-(pyrrolidin-1-yl)acetamide (CAS 666821-88-1) represents a compelling example of how heterocyclic chemistry continues to drive innovation in the life sciences. Its multifaceted applications, from drug design to computational biology, highlight its importance in addressing some of the most pressing challenges in healthcare today. As research progresses, this compound is poised to play a pivotal role in the next generation of therapeutic solutions.